Cas no 6314-44-9 ( )

• Product Name: &nbsp
• CAS No: 6314-44-9
• MF: C₁₇H₁₁NO₂S
• MW: 293.339742898941
• CID: 958829
• PubChem ID: 237076
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 12H-benzo[a]phenothiazine-1-carboxylic acid
• NSC-40290
• NSC40290
• DTXSID70285049
• A836674
• 6314-44-9
•  

• Inchi： 1S/C17H11NO2S/c19-17(20)11-5-3-4-10-8-9-14-16(15(10)11)18-12-6-1-2-7-13(12)21-14/h1-9,18H,(H,19,20)
• InChI Key： UENNCHJUWHZXIN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC2C1=CC=C1C=CC=C(C(=O)O)C=21

Computed Properties

• Exact Mass: 293.05113
• Monoisotopic Mass: 293.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 49.33